Cas no 174744-18-4 (3-(trifluoromethyl)oxolan-2-one)

• Product Name: 3-(trifluoromethyl)oxolan-2-one
• CAS No: 174744-18-4
• MF: C₅H₅F₃O₂
• MW: 154.087212324142
• MDL: MFCD00798462
• CID: 906190
• PubChem ID: 2734017
• Update Time: 2025-04-19

3-(trifluoromethyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• alpha-trifluoromethyl-beta-butyrolactone
• 3-(trifluoromethyl)oxolan-2-one
• ALPHA-TRIFLUOROMETHYL-GAMMA-BU
• 2-(Trifluoromethyl)butyrolactone
• 2-trifluoromethylbutyrolactone
• 3-(trifluoromethyl)-3,4,5-trihydrofuran-2-one
• 4,5-dihydro-3-(trifluoromethyl)furan-2(3H)-one
• AC1MC068
• CTK8E9175
• SBB086962
• 3-(Trifluoromethyl)dihydrofuran-2(3H)-one
• 2-Oxo-3-(trifluoromethyl)tetrahydrofuran, 3-(Trifluoromethyl)oxolan-2-one, alpha-(Trifluoromethyl)-gamma-butyrolactone
• ALPHA-TRIFLUOROMETHYL-GAMMA-BUTYROLACTONE,95%
• Z1255383468
• CS-0214959
• ZGA74418
• E72876
• DTXSID90370082
• trifluoromethyl butyrolactone
• EN300-208209
• A881668
• alpha-(Trifluoromethyl)-gamma-butyrolactone
• PS-6333
• AKOS026675541
• QNGJRLKMHRKJJL-UHFFFAOYSA-N
• 174744-18-4
• SCHEMBL11921741
• MFCD00798462
• 2(3H)-Furanone, dihydro-3-(trifluoromethyl)-

• MDL： MFCD00798462
• Inchi： 1S/C5H5F3O2/c6-5(7,8)3-1-2-10-4(3)9/h3H,1-2H2
• InChI Key： QNGJRLKMHRKJJL-UHFFFAOYSA-N
• SMILES： FC(C1C(=O)OCC1)(F)F

Computed Properties

• Exact Mass: 154.02400
• Monoisotopic Mass: 154.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.4±0.1 g/cm3
• Boiling Point: 50 °C (0.2 mmHg)
• Flash Point: 85.2±18.2 °C
• PSA: 26.30000
• LogP: 1.11020
• Solubility: Slightly soluble in water
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

3-(trifluoromethyl)oxolan-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones